Cas no 1289266-93-8 (3-Chloro-1-methyl-1H-indazol-4-amine)

3-Chloro-1-methyl-1H-indazol-4-amine is a heterocyclic organic compound featuring an indazole core substituted with a chloro group at the 3-position and an amine group at the 4-position, with a methyl group at the 1-position. This structure imparts reactivity suitable for pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The chloro and amine functional groups offer sites for further derivatization, enabling the construction of complex scaffolds. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and industrial processes. The compound’s purity and well-defined properties ensure reproducibility in experimental and production settings.

3-Chloro-1-methyl-1H-indazol-4-amine structure

1289266-93-8 structure

Product Name:3-Chloro-1-methyl-1H-indazol-4-amine

CAS No:1289266-93-8

MF:C₈H₈ClN₃

MW:181.622220039368

CID:5558942

Update Time:2025-06-11

3-Chloro-1-methyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1-methyl-1H-indazol-4-amine
- Inchi： 1S/C8H8ClN3/c1-12-6-4-2-3-5(10)7(6)8(9)11-12/h2-4H,10H2,1H3
- InChI Key： YEPQFFGLLMNRDM-UHFFFAOYSA-N
- SMILES： N1(C)C2=C(C(N)=CC=C2)C(Cl)=N1

3-Chloro-1-methyl-1H-indazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C198515-250mg	3-Chloro-1-methyl-1H-indazol-4-amine	1289266-93-8		250mg	$ 785.00	2022-04-01
TRC	C198515-500mg	3-Chloro-1-methyl-1H-indazol-4-amine	1289266-93-8		500mg	$ 1300.00	2022-04-01

3-Chloro-1-methyl-1H-indazol-4-amine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on 3-Chloro-1-methyl-1H-indazol-4-amine

Recent Advances in the Study of 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

Recent literature has demonstrated that 3-Chloro-1-methyl-1H-indazol-4-amine serves as a versatile building block in the synthesis of indazole-based derivatives, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed its use in the development of novel kinase inhibitors, showcasing its role in modulating key signaling pathways involved in cancer progression. The compound's unique structural features, including the chloro and methyl substituents, contribute to its reactivity and selectivity in chemical transformations.

In addition to its synthetic utility, 3-Chloro-1-methyl-1H-indazol-4-amine has been investigated for its direct biological effects. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its efficacy as a potential anti-inflammatory agent, with mechanistic studies suggesting its ability to inhibit pro-inflammatory cytokines. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive molecule, making it a valuable target for further drug discovery efforts.

From a methodological perspective, advancements in the synthesis and characterization of 3-Chloro-1-methyl-1H-indazol-4-amine have been notable. A 2024 study in Organic Process Research & Development described an optimized, scalable synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is particularly relevant for industrial applications, where consistent quality and cost-effectiveness are critical.

Looking ahead, the potential applications of 3-Chloro-1-methyl-1H-indazol-4-amine extend beyond its current uses. Emerging research suggests its utility in the design of targeted therapies for neurodegenerative diseases and infectious diseases, leveraging its ability to cross the blood-brain barrier and interact with microbial enzymes. Collaborative efforts between academic and industrial researchers are expected to further explore these avenues, paving the way for innovative therapeutic solutions.

In conclusion, 3-Chloro-1-methyl-1H-indazol-4-amine (CAS: 1289266-93-8) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its synthetic versatility, combined with its emerging biological activities, positions it as a key player in the development of next-generation therapeutics. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.